(8α,9β,13α,14β,17Z)-16β-(Acetyloxy)-7α-hydroxy-3,6-dioxo-29-nor-5α-dammara-1,17(20),24-trien-21-oic
(8α,9β,13α,14β,17Z)-16β-(Acetyloxy)-7α-hydroxy-3,6-dioxo-29-nor-5α-dammara-1,17(20),24-trien-21-oic
Brand Name:
Vulcanchem
CAS No.:
10072-61-4
VCID:
VC0156171
InChI:
InChI=1S/C31H42O7/c1-16(2)9-8-10-19(28(36)37)24-20-11-12-23-29(5)14-13-21(33)17(3)25(29)26(34)27(35)31(23,7)30(20,6)15-22(24)38-18(4)32/h9,13-14,17,20,22-23,25,27,35H,8,10-12,15H2,1-7H3,(H,36,37)/b24-19+/t17-,20+,22+,23+,25-,27-,29-,30+,31-/m1/s1
SMILES:
CC1C2C(=O)C(C3(C(C2(C=CC1=O)C)CCC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)C)O
Molecular Formula:
C31H42O7
Molecular Weight:
526.67
(8α,9β,13α,14β,17Z)-16β-(Acetyloxy)-7α-hydroxy-3,6-dioxo-29-nor-5α-dammara-1,17(20),24-trien-21-oic
CAS No.: 10072-61-4
Cat. No.: VC0156171
Molecular Formula: C31H42O7
Molecular Weight: 526.67
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 10072-61-4 |
|---|---|
| Molecular Formula | C31H42O7 |
| Molecular Weight | 526.67 |
| IUPAC Name | (2E)-2-[(4S,5S,7S,8S,9S,10R,13R,14S,16S)-16-acetyloxy-7-hydroxy-4,8,10,14-tetramethyl-3,6-dioxo-5,7,9,11,12,13,15,16-octahydro-4H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid |
| Standard InChI | InChI=1S/C31H42O7/c1-16(2)9-8-10-19(28(36)37)24-20-11-12-23-29(5)14-13-21(33)17(3)25(29)26(34)27(35)31(23,7)30(20,6)15-22(24)38-18(4)32/h9,13-14,17,20,22-23,25,27,35H,8,10-12,15H2,1-7H3,(H,36,37)/b24-19+/t17-,20+,22+,23+,25-,27-,29-,30+,31-/m1/s1 |
| Standard InChI Key | NYJDXBJYHJHHQS-QQQMTEFDSA-N |
| SMILES | CC1C2C(=O)C(C3(C(C2(C=CC1=O)C)CCC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)C)O |
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